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Compound of Interest

Compound Name: 1-Phenazinecarboxylic acid

Cat. No.: B122993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Phenazinecarboxylic acid (PCA) is a naturally occurring phenazine compound produced by

various bacteria, most notably from the Pseudomonas and Streptomyces genera.[1] It is

recognized for its broad-spectrum antibiotic, antifungal, and biocontrol properties.[1][2] As a key

bioactive metabolite, standardized analytical methods are crucial for its identification,

quantification, and quality control in research, agricultural, and pharmaceutical applications.

These application notes provide detailed protocols and data for the analysis of 1-
Phenazinecarboxylic acid using various analytical techniques.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 1-Phenazinecarboxylic
acid is fundamental for the development of analytical methods.
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Property Value Reference

IUPAC Name phenazine-1-carboxylic acid [3][4]

Synonyms
PCA, Tubermycin B,

Shenqinmycin

CAS Number 2538-68-3

Molecular Formula C₁₃H₈N₂O₂

Molecular Weight 224.21 g/mol

Accurate Mass 224.0586 Da

Appearance Brown to Orange-Brown Solid

Melting Point 242-244 °C

Solubility

Slightly soluble in Chloroform

and Methanol (with heating).

Sparingly soluble in water.

Soluble in DMSO (up to 5

mg/mL with sonication).

pKa 2.15 ± 0.30 (Predicted)

Chromatographic Methods for Analysis
High-Performance Liquid Chromatography (HPLC)
Reversed-phase HPLC is a primary technique for the separation and quantification of 1-
Phenazinecarboxylic acid.

Quantitative Data from HPLC Methods
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Experimental Protocol: HPLC Analysis of 1-Phenazinecarboxylic Acid from Bacterial Culture

This protocol provides a general procedure for the extraction and quantification of PCA.
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Sample Preparation: a. Centrifuge the bacterial culture to pellet the cells. b. Collect the

supernatant. c. Acidify the supernatant to pH 2.0 using an appropriate acid (e.g., HCl). d.

Perform a liquid-liquid extraction of the phenazines from the acidified supernatant using an

equal volume of ethyl acetate. e. Concentrate the organic fraction using a rotary evaporator

at a temperature below 35 °C. f. Reconstitute the dried extract in a suitable solvent such as

methanol or acetone for HPLC analysis.

HPLC Conditions:

Column: Agilent XDB-C18 reversed-phase column (4.6 mm × 150 mm, 5 µm) or

equivalent.

Mobile Phase: Isocratic elution with Acetonitrile and 5 mM ammonium acetate (60:40, v/v).

Flow Rate: 0.7 mL/min.

Detection: UV detector set to 248 nm or 252 nm.

Injection Volume: 3-20 µL.

Column Temperature: Ambient or controlled at 25 °C.

Quantification: a. Prepare a standard curve using a certified reference standard of 1-
Phenazinecarboxylic acid at various concentrations (e.g., 10 to 250 µg/mL). b. Analyze the

standards and samples under the same HPLC conditions. c. Calculate the concentration of

PCA in the samples by interpolating their peak areas against the standard curve.

Experimental Workflow: HPLC Analysis
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Caption: General workflow for sample preparation and HPLC analysis of 1-
Phenazinecarboxylic acid.

Capillary Zone Electrophoresis (CZE)
CZE offers a rapid and reliable alternative for the quantitative analysis of PCA and related

phenazines.

Quantitative Data from CZE Method

Parameter Value Reference

Buffer
10 mM phosphate buffer, pH

7.3

Capillary
Fused-silica, 49 cm total length

(40 cm effective), 75 µm ID

Voltage 25 kV

Temperature 25 °C

Injection 13 mbar for 10s

Linear Range 10 - 250 µg/mL

Limit of Detection (LOD) 0.38 µg/mL

Limit of Quantification (LOQ) 1.28 µg/mL

Experimental Protocol: CZE Analysis

Sample Preparation: Prepare samples as described in the HPLC sample preparation section

(1a-1f). Reconstitute the final extract in the CZE running buffer.

Instrument Setup:

Rinse the capillary with 0.1 M NaOH, followed by deionized water, and finally with the

running buffer before the first injection.

Set the instrument parameters as detailed in the table above.
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Analysis:

Inject the prepared standards and samples.

The separation of PCA, 2-hydroxyphenazine, and an internal standard can be achieved in

under 2 minutes under these conditions.

Quantification:

Generate a standard curve using known concentrations of PCA.

Determine the concentration in unknown samples based on peak area relative to the

standard curve.

Spectroscopic and Spectrometric Methods
Mass Spectrometry (MS)
MS is a powerful tool for the structural confirmation of PCA.

Summary of Mass Spectrometry Data
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Technique
Ionization
Mode

Key m/z
Values

Notes Reference

LC-ESI-QTOF Positive (MS2) Not specified

Used for

fragmentation

studies.

LC-MS Positive 225 [M+H]⁺

Protonated

molecular ion is

the base peak.

LC-MS Negative 178.8

Indicates the

presence of the

phenazine

moiety after loss

of COOH.

GC-MS EI-B (70 eV)
180 (base peak),

179, 181, 51, 50

Fragmentation

pattern. The m/z

180 corresponds

to the phenazine

core after

decarboxylation.

HRMS ESI+
343.1195 [M+H]⁺

(for a derivative)

High-resolution

mass for a

phenazine-1-

carboxylic

acylhydrazone

derivative.

HRMS DART
292.9881 [M+H]⁺

(for a derivative)

High-resolution

mass for 7,9-

dichlorophenazin

e-1-carboxylic

acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is essential for the definitive structural elucidation of PCA.
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¹H and ¹³C NMR Chemical Shifts

Position

¹H Chemical Shift
(δ, ppm)
(Multiplicity, J in
Hz)

¹³C Chemical Shift
(δ, ppm)

Reference

C1 - -

C2 8.57 (d, 7) -

C3 8.08 (t, 7) -

C4 9.02 (d, 7) -

C6 8.38 (d, 7) -

C7 8.02 (d, 7) -

C8 8.04 (d, 7) -

C9 8.32 (d, 7) -

C11 (COOH) - 165.9

Note: Specific ¹³C assignments for aromatic carbons were not fully detailed in the provided

search results but are available in specialized literature.

Biosynthetic Considerations for Analysis
In many producing organisms, PCA can be enzymatically converted to other phenazine

derivatives, such as 2-hydroxyphenazine (2-OH-PHZ). This is an important consideration for

analytical method development, as the presence of related compounds may require methods

with sufficient resolving power.

Biosynthetic Pathway of 2-Hydroxyphenazine from PCA

Caption: Enzymatic conversion of PCA to 2-hydroxyphenazine.

Stability and Storage
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Storage: Commercial standards are typically stored at refrigerator temperatures (4°C) or

frozen (-20°C to -80°C for stock solutions). PCA is a solid that should be sealed and kept in a

dry environment.

Stability: The antibacterial activity of PCA is affected by temperature and light. It remains

active for up to 210 days in darkness at 25°C, but this duration decreases significantly at

higher temperatures (100 days at 35°C) or under UV light (10 days). Stock solutions in

DMSO should be used within one month if stored at -20°C or within six months at -80°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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